1-ethyl-3,7-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-ethyl-3,7-dimethyl-8-pyrrolidin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C13H19N5O2/c1-4-18-11(19)9-10(16(3)13(18)20)14-12(15(9)2)17-7-5-6-8-17/h4-8H2,1-3H3
• InChI Key: FNHDTCASNVGXTK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C(N2C)N3CCCC3)N(C1=O)C
• Molecular Formula: C13H19N5O2
• Molecular Weight: 277.32 g/mol

Description

1-ethyl-3,7-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione, also known as theophylline, is a xanthine derivative drug that is widely used as a bronchodilator for the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). Theophylline has been used for over a century and is still considered as an essential medication in the management of respiratory diseases.

Scientific Research Applications

Co-crystal Formation

A study by Gehman, Kassel, and Piro (2019) demonstrated the formation of 1:1 co-crystals involving compounds structurally related to the query, highlighting the potential for studying molecular interactions and crystal engineering through co-crystallization processes. The research presents the crystallization of pyrrolinone compounds, which could inform the study of similar purine derivatives in terms of their crystalline properties and hydrogen-bonding capabilities Gehman, Kassel, & Piro, 2019.

Heterocyclic Compound Synthesis

Research on the synthesis of polyfunctional fused heterocyclic compounds via indene-1,3-diones by Hassaneen et al. (2003) could be relevant for understanding the synthetic pathways that might be applicable to the synthesis of complex purine derivatives like the one . This study explores reactions that yield heterocyclic compounds, possibly offering insight into methodologies for synthesizing and manipulating purine analogs Hassaneen et al., 2003.

Glycolic Acid Oxidase Inhibition

A paper by Rooney et al. (1983) on the inhibition of glycolic acid oxidase by 4-substituted 3-hydroxy-1H-pyrrole-2,5-dione derivatives underlines the potential for bioactive purine derivatives to act as enzyme inhibitors. This could suggest avenues for research into the biological activities and therapeutic applications of similar compounds Rooney et al., 1983.

Synthesis and Characterization of Pyrrole Derivatives

A study on the synthesis and characterization of ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate by Singh, Rawat, and Sahu (2014) explores the chemical properties of pyrrole chalcone derivatives. The insights into spectroscopic analysis and quantum chemical calculations might be applicable to the understanding of purine derivatives with similar structural features Singh, Rawat, & Sahu, 2014.